Cas no 2229506-97-0 (4-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one
• CAS No: 2229506-97-0
• MF: C₉H₆F₂N₂O₄
• MW: 244.151749134064
• CID: 6282700
• PubChem ID: 165629020
• Update Time: 2025-06-11

4-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one
• EN300-1787006
• 2229506-97-0

• Inchi： 1S/C9H6F2N2O4/c10-5-2-8(13(15)16)6(11)1-4(5)7-3-17-9(14)12-7/h1-2,7H,3H2,(H,12,14)
• InChI Key： VNXATAKYCVJLPI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1COC(N1)=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.02956300g/mol
• Monoisotopic Mass: 244.02956300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.2Ų

Additional information on 4-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 2229506-97-0)

The compound 4-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 2229506-97-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxazolidin-2-one core and difluoro-nitrophenyl substitution, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. The presence of both fluorine and nitro groups enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated compounds like 4-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one has surged due to their improved metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorine incorporation is a key strategy. The compound’s CAS No. 2229506-97-0 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Additionally, its potential applications in crop protection and pesticide formulation are being investigated, addressing global challenges in sustainable agriculture.

The synthesis of 4-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one involves multi-step organic reactions, often starting from commercially available 2,5-difluoro-4-nitroaniline. Optimizing its yield and purity is a focal point for industrial chemists, as highlighted in recent publications. The compound’s nitrophenyl moiety also makes it a candidate for photoaffinity labeling studies, a technique widely used in proteomics and molecular biology. This versatility underscores its importance in both academic and industrial settings.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated nitroaromatics like this compound are under scrutiny. Regulatory bodies emphasize the need for green chemistry approaches in their production, aligning with the UN Sustainable Development Goals. Researchers are exploring catalytic methods to reduce waste and energy consumption during synthesis, a topic frequently queried in AI-driven literature searches. Such advancements could position CAS No. 2229506-97-0 as a model for sustainable chemical manufacturing.

In summary, 4-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one represents a convergence of innovation in medicinal chemistry, agrochemicals, and environmental science. Its structural complexity and functional diversity continue to inspire interdisciplinary research, making it a compound of enduring scientific interest.